BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: (R)-1-Methoxypropan-2-amine
Hydrochloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

(R)-1-Methoxypropan-2-amine
Compound Name:
hydrochloride

Cat. No.: B591868

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-1-Methoxypropan-2-amine hydrochloride is a chiral primary amine salt of significant
interest in synthetic organic chemistry. Its structural features, including a stereogenic center
and a methoxy group, make it a valuable building block for the synthesis of complex molecules,
particularly in the fields of pharmaceutical and agrochemical development. The hydrochloride
salt form offers improved stability and handling characteristics compared to the free amine.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of (R)-1-Methoxypropan-2-amine hydrochloride, with a focus on
detailed methodologies and structured data for laboratory use.

Chemical and Physical Properties

(R)-1-Methoxypropan-2-amine hydrochloride is typically a white crystalline solid.[1] It is
soluble in water and polar organic solvents.[1] While extensive experimental data for the
hydrochloride salt is not readily available in the literature, the properties of the corresponding
free amine, (R)-1-Methoxypropan-2-amine, have been reported and are provided for reference.
Commercial suppliers note that for the hydrochloride salt, analytical data is not always collected
as it is supplied for early discovery research.
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Table 1: Physicochemical Properties

Property Value Source

(2R)-1-methoxypropan-2-
IUPAC Name ] ] N/A
amine hydrochloride

Molecular Formula C4H12CINO

Molecular Weight 125.60 g/mol

Appearance Solid

CAS Number 626220-76-6 [2]
SMILES String COC--INVALID-LINK--C.CI

InChi Key RVDUOVVHQKMQLM-

PGMHMLKASA-N

Table 2: Properties of the Free Amine ((R)-1-Methoxypropan-2-amine)

Property Value Source
Molecular Formula C4H11NO N/A
Molecular Weight 89.14 g/mol N/A
Boiling Point 92.5-93.5°C/ 743 mmHg N/A
Density 0.845 g/mL at 25 °C N/A
Flash Point 9 °C (closed cup) N/A
pKa (Predicted) 8.84£0.10 N/A

Synthesis Methodologies

The synthesis of (R)-1-Methoxypropan-2-amine hydrochloride can be approached through
several routes, primarily involving the asymmetric synthesis of the chiral amine followed by salt
formation. The two main strategies are chemical synthesis via reductive amination and
biocatalytic synthesis.
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Chemical Synthesis: Asymmetric Reductive Amination

Asymmetric reductive amination of the prochiral ketone, 1-methoxy-2-propanone, is a common
method for producing chiral amines. This can be achieved using a chiral auxiliary or a chiral
catalyst. A subsequent step involves the formation of the hydrochloride salt.
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Chemical Synthesis Workflow
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Biocatalytic Synthesis Workflow
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Potential Application Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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